Cas no 2229333-78-0 (tert-butyl 3-(3-methyl-1,2-oxazol-5-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3-methyl-1,2-oxazol-5-yl)piperazine-1-carboxylate
• CAS No: 2229333-78-0
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 6219476
• PubChem ID: 165825947
• Update Time: 2025-06-11

tert-butyl 3-(3-methyl-1,2-oxazol-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-methyl-1,2-oxazol-5-yl)piperazine-1-carboxylate
• 2229333-78-0
• EN300-1889226

• Inchi： 1S/C13H21N3O3/c1-9-7-11(19-15-9)10-8-16(6-5-14-10)12(17)18-13(2,3)4/h7,10,14H,5-6,8H2,1-4H3
• InChI Key： GYBKDVJILQEAFW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2=CC(C)=NO2)C1)=O

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl 3-(3-methyl-1,2-oxazol-5-yl)piperazine-1-carboxylate

Research Brief on tert-Butyl 3-(3-methyl-1,2-oxazol-5-yl)piperazine-1-carboxylate (CAS: 2229333-78-0)

In recent years, the compound tert-butyl 3-(3-methyl-1,2-oxazol-5-yl)piperazine-1-carboxylate (CAS: 2229333-78-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a piperazine core with a 3-methyl-1,2-oxazol-5-yl substituent, has emerged as a versatile intermediate in the synthesis of bioactive molecules. Its structural motifs are particularly valuable in the development of novel pharmaceuticals targeting central nervous system (CNS) disorders, infectious diseases, and cancer.

Recent studies have highlighted the role of tert-butyl 3-(3-methyl-1,2-oxazol-5-yl)piperazine-1-carboxylate in the synthesis of kinase inhibitors and G protein-coupled receptor (GPCR) modulators. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key building block in the development of selective PI3Kδ inhibitors, which show promise in treating inflammatory and autoimmune diseases. The compound's Boc-protected piperazine moiety facilitates further functionalization, enabling the introduction of diverse pharmacophores.

From a synthetic chemistry perspective, the compound's stability and reactivity make it an attractive candidate for multi-step organic transformations. Researchers have optimized its preparation through palladium-catalyzed cross-coupling reactions, as reported in a recent ACS Catalysis publication. The study emphasized the compound's role in facilitating C-N bond formations, which are critical in constructing complex heterocyclic scaffolds found in many FDA-approved drugs.

In drug discovery programs, tert-butyl 3-(3-methyl-1,2-oxazol-5-yl)piperazine-1-carboxylate has shown particular promise in fragment-based drug design. Its molecular weight (267.33 g/mol) and favorable physicochemical properties (cLogP ~2.1) make it an ideal fragment for hit-to-lead optimization. Recent high-throughput screening campaigns have identified derivatives of this compound as potential leads for neurodegenerative disease targets, particularly those involving protein misfolding and aggregation.

The safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics of this compound are currently under investigation in several preclinical studies. Preliminary results suggest good metabolic stability and blood-brain barrier permeability, which are crucial for CNS-targeted therapeutics. However, researchers caution that the tert-butyl carbamate protecting group may require modification in later-stage development to improve pharmacokinetic properties.

Looking forward, the scientific community anticipates expanded applications of tert-butyl 3-(3-methyl-1,2-oxazol-5-yl)piperazine-1-carboxylate in PROTAC (Proteolysis Targeting Chimera) development and covalent inhibitor design. Its structural features position it as a valuable tool compound for exploring new therapeutic modalities in precision medicine. Ongoing research efforts are focusing on developing more efficient synthetic routes and exploring its potential in combination therapies for resistant bacterial infections and hard-to-treat cancers.